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Compound of Interest

Compound Name:
1,1,2,3,3,3-Hexafluoropropyl

methyl ether

CAS No.: 382-34-3

Cat. No.: B1223339

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and

molecular weight of HFE-356mmz, a fluorinated ether with growing importance in various

scientific and industrial applications. This document is intended for researchers, scientists, and

drug development professionals who require a detailed understanding of this compound's

fundamental physicochemical properties.

Introduction to HFE-356mmz
HFE-356mmz, a hydrofluoroether, is recognized for its unique properties, including high

thermal stability and specific solvency characteristics.[1] Its chemical designation is 1,1,1,3,3,3-

hexafluoro-2-methoxypropane.[2][3][4][5][6] This compound is also known by its CAS Registry

Number 13171-18-1.[1][2] HFE-356mmz is a colorless and odorless liquid and is considered an

important fine chemical in the fluorine-containing sector.[1][7] Its applications are diverse,

ranging from a cooling medium for electronic devices to a key component in the synthesis of

inhalation anesthetics.[1][7]
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Chemical Identity and Structure
A thorough understanding of the chemical structure of HFE-356mmz is fundamental to

appreciating its reactivity, physical properties, and potential applications.

Nomenclature and Formula
The systematic name for HFE-356mmz is 1,1,1,3,3,3-hexafluoro-2-methoxypropane, as

defined by the International Union of Pure and Applied Chemistry (IUPAC).[4] This name

precisely describes the arrangement of atoms within the molecule.

The molecular formula for HFE-356mmz is C4H4F6O.[1][2][4] This formula indicates that each

molecule is composed of four carbon atoms, four hydrogen atoms, six fluorine atoms, and one

oxygen atom.

Structural Elucidation
The structural formula of HFE-356mmz reveals a central propane backbone where the second

carbon atom is bonded to a methoxy group (-OCH3) and two trifluoromethyl groups (-CF3). The

Simplified Molecular-Input Line-Entry System (SMILES) representation for this structure is

COC(C(F)(F)F)C(F)(F)F.[4]

The following diagram, generated using the DOT language, illustrates the chemical structure of

HFE-356mmz, showing the connectivity of the atoms.

Chemical structure of HFE-356mmz.

Molecular Weight
The molecular weight of a compound is a critical parameter in stoichiometry, analytical

chemistry, and the formulation of chemical products.

Calculated Molecular Weight
The molecular weight of HFE-356mmz can be calculated from its molecular formula

(C4H4F6O) and the atomic weights of its constituent elements.
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Element Symbol Count
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 4 12.011 48.044

Hydrogen H 4 1.008 4.032

Fluorine F 6 18.998 113.988

Oxygen O 1 15.999 15.999

Total 182.063

Based on these calculations, the molecular weight of HFE-356mmz is approximately 182.06

g/mol .[1][3][4] Some sources may round this value to 182.07 g/mol .[2]

Physicochemical Properties Summary
The following table summarizes the key identification and physicochemical properties of HFE-

356mmz.

Property Value

Chemical Name 1,1,1,3,3,3-hexafluoro-2-methoxypropane

Synonyms HFE-356mmz, Hexafluoroisopropyl methyl ether

CAS Number 13171-18-1

Molecular Formula C4H4F6O

Molecular Weight 182.06 g/mol

Appearance Colorless liquid

Odor Odorless

Conclusion
This technical guide has detailed the chemical structure and molecular weight of HFE-356mmz.

A precise understanding of its molecular architecture and mass is essential for its effective and
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safe use in research and development. The provided information, including its IUPAC name,

molecular formula, and structural representation, serves as a foundational reference for

scientists and professionals working with this versatile fluorinated compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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